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Compound of Interest

Compound Name: Atr-IN-12

Cat. No.: B12422904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atr-IN-12 is a potent and selective inhibitor of the Ataxia Telangiectasia and Rad3-related

(ATR) kinase, a critical component of the DNA damage response (DDR) pathway.[1] ATR is

activated by single-stranded DNA, which can arise from various forms of DNA damage and

replication stress. Once activated, ATR phosphorylates a cascade of downstream targets,

including Chk1, to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.

In many cancer cells, which often exhibit increased replication stress and defects in other DDR

pathways, there is a heightened reliance on the ATR signaling pathway for survival. This

dependency makes ATR an attractive therapeutic target, and inhibitors like Atr-IN-12 are

valuable tools for both basic research and drug development.

This document provides detailed protocols for the preparation of Atr-IN-12 stock solutions

using dimethyl sulfoxide (DMSO) as a solvent, along with essential data on its properties,

recommended concentrations for in vitro studies, and storage conditions.
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Property Value Reference

Molecular Formula C₂₂H₂₇N₅O₃S MedChemExpress

Molecular Weight 441.55 g/mol MedChemExpress

IC₅₀ 0.007 µM for ATR kinase [1]

Appearance Crystalline solid Cayman Chemical

Recommended Stock and Working Concentrations
Parameter Recommendation Notes

Stock Solution Concentration 10 mM in DMSO
Based on solubility of similar

ATR inhibitors.[2][3]

Typical Working Concentration

Range
0.1 µM - 20 µM

Dependent on cell line and

experimental design. A starting

concentration of 10 µM is often

used in initial screenings.

Final DMSO Concentration in

Culture
< 0.5% (v/v)

To avoid solvent-induced

cytotoxicity.

Experimental Protocols
Materials

Atr-IN-12 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes and sterile tips

Protocol for Preparing a 10 mM Atr-IN-12 Stock Solution
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Equilibrate Reagents: Allow the vial of Atr-IN-12 powder and the anhydrous DMSO to come

to room temperature before opening to prevent condensation of atmospheric moisture.

DMSO is hygroscopic and water absorption can affect compound solubility and stability.[4]

Weighing the Compound: Accurately weigh the desired amount of Atr-IN-12 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.4155 mg of Atr-IN-12 (Molecular Weight = 441.55 g/mol ).

Dissolving in DMSO: Add the calculated volume of anhydrous DMSO to the tube containing

the Atr-IN-12 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly for several minutes until the powder

is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can

aid in dissolution if necessary. Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[5]

Storage: Store the aliquots at -20°C or -80°C for long-term storage. Based on stability data

for similar compounds, the stock solution is expected to be stable for at least 6 months at

-80°C.[6]

Protocol for Preparing Working Solutions
Thaw Stock Solution: Thaw a single aliquot of the 10 mM Atr-IN-12 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentration. It is recommended to perform dilutions in a

stepwise manner to prevent precipitation of the compound.[5]

DMSO Control: Prepare a vehicle control by adding the same final concentration of DMSO to

the cell culture medium without the inhibitor. This is crucial to account for any effects of the

solvent on the cells.
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Immediate Use: Use the freshly prepared working solutions immediately for your

experiments. Do not store aqueous dilutions for extended periods.

Visualizations

Experimental Workflow: Atr-IN-12 Stock Solution Preparation
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Caption: Workflow for preparing Atr-IN-12 stock and working solutions.
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ATR Signaling Pathway Inhibition by Atr-IN-12
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Caption: Inhibition of the ATR signaling pathway by Atr-IN-12.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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